Cas no 2171601-49-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2171601-49-1
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 6429310
• PubChem ID: 165534391
• Update Time: 2025-06-11

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-1,3-thiazole-5-carboxylic acid
• EN300-1560774
• 2171601-49-1

• Inchi： 1S/C23H21N3O5S/c1-13(21(27)25-11-20-24-10-19(32-20)22(28)29)26-23(30)31-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-10,13,18H,11-12H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： GAJITVHFNFTYBH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CNC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic Acid (CAS No. 2171601-49-1)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171601-49-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pro-Thz-COOH, is a derivative of thiazole and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group during chemical reactions.

The structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid is characterized by a thiazole ring, a proline-like amide linkage, and the Fmoc protecting group. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, imparts unique chemical properties to the molecule, making it an attractive scaffold for drug design. The proline-like amide linkage adds conformational rigidity, which can enhance the binding affinity and selectivity of the compound when interacting with biological targets.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions using piperidine. This allows for the sequential addition of amino acids to build complex peptides and proteins. The versatility of Fmoc-Pro-Thz-COOH in SPPS has made it an essential reagent in the synthesis of bioactive peptides and peptidomimetics.

Recent research has highlighted the potential applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid in various therapeutic areas. For instance, studies have shown that thiazole-containing compounds can exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the Fmoc group and the proline-like amide linkage may further enhance the antimicrobial properties by improving cell penetration and stability.

In addition to its antimicrobial potential, Fmoc-Pro-Thz-COOH has been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by excessive production of pro-inflammatory cytokines. Thiazole derivatives have been shown to inhibit the production of these cytokines by modulating key signaling pathways involved in inflammation. The structural features of Fmoc-Pro-Thz-COOH make it a promising candidate for developing novel anti-inflammatory agents.

The pharmacokinetic properties of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid have also been investigated. Studies have demonstrated that the compound exhibits good solubility and stability in physiological conditions, which are crucial for effective drug delivery. Moreover, its ability to cross biological membranes efficiently suggests that it may have favorable bioavailability when administered orally or parenterally.

Clinical trials involving thiazole derivatives have shown promising results in terms of safety and efficacy. For example, a Phase II clinical trial evaluating a thiazole-based compound for the treatment of IBD reported significant improvements in disease activity scores without major adverse effects. These findings underscore the potential of thiazole derivatives, including Fmoc-Pro-Thz-COOH, as therapeutic agents for various inflammatory conditions.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171601-49-1) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs with potent antimicrobial and anti-inflammatory properties. Ongoing research continues to explore its full potential, paving the way for new therapeutic advancements in various medical fields.